3-bromo-N-(2-fluorophenyl)benzamide
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Description
“3-bromo-N-(2-fluorophenyl)benzamide” is a chemical compound with the molecular formula C13H9BrFNO. It has an average mass of 294.119 Da and a monoisotopic mass of 292.985138 Da .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string:InChI=1S/C13H9BrFNO/c14-10-3-1-2-9(8-10)13(17)16-12-6-4-11(15)5-7-12/h1-8H,(H,16,17)
. This structure is also available as a 2D Mol file or as a computed 3D SD file .
Scientific Research Applications
Crystal Structure Analysis
The crystal structures of various N-[2-(trifluoromethyl)phenyl]benzamides, including 3-bromo-N-[2-(trifluoromethyl)phenyl]benzamide, have been studied. These compounds exhibit significant differences in the dihedral angles between the two benzene rings, which is crucial for understanding molecular conformations and interactions (Suchetan et al., 2016).
Antipathogenic Activity
Benzamide derivatives, including those related to 3-bromo-N-(2-fluorophenyl)benzamide, have been synthesized and tested for their interaction with bacterial cells. Their anti-pathogenic activity, particularly against strains like Pseudomonas aeruginosa and Staphylococcus aureus, demonstrates potential in developing novel anti-microbial agents with antibiofilm properties (Limban et al., 2011).
Disorder-Induced Polymorphism
The occurrence of concomitant polymorphism in related compounds, like 3-fluoro-N-(3-fluorophenyl) benzamide, due to disorder in the crystal structure, has been identified. Such studies help understand the polymorphic forms of benzamide derivatives and their potential pharmaceutical applications (Chopra & Row, 2008).
Intermolecular Interactions
A quantitative investigation into the intermolecular interactions in benzamide derivatives, similar to this compound, has been conducted. This study provides insights into the roles of various intermolecular forces in the polymorphic forms of these compounds, which is significant for their stability and efficacy (Shukla et al., 2018).
Synthesis and Characterization of Derivatives
Studies on the synthesis and characterization of related benzamide derivatives, like N-(3-(8-Bromoimidazo[1, 2-a] pyridin-2-yl)-4-fluorophenyl)benzamide, provide valuable information on the chemical properties and potential applications of these compounds (Achugatla et al., 2017).
Antimalarial Activity
Benzothiophene carboxamide derivatives, including bromo-benzothiophene carboxamide derivatives, have been identified as potent inhibitors of Plasmodium falciparum enoyl‐ACP reductase. Compounds like 3‐Bromo‐N‐(4‐fluorobenzyl)‐benzo[b]thiophene‐2‐carboxamide have shown significant antimalarial activity, highlighting the potential of benzamide derivatives in antimalarial drug development (Banerjee et al., 2011).
Properties
IUPAC Name |
3-bromo-N-(2-fluorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrFNO/c14-10-5-3-4-9(8-10)13(17)16-12-7-2-1-6-11(12)15/h1-8H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPEMEBYRPOEWGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=CC(=CC=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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